Cas no 50780-72-8 (di-tert-butyl 1,3-dithiolan-2-ylidenepropanedioate)

• Product Name: di-tert-butyl 1,3-dithiolan-2-ylidenepropanedioate
• CAS No: 50780-72-8
• MF: C₁₄H₂₂O₄S₂
• MW: 318.452082157135
• CID: 1569144
• PubChem ID: 94537
• Update Time: 2025-04-21

di-tert-butyl 1,3-dithiolan-2-ylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

• di-tert-butyl 1,3-dithiolan-2-ylidenepropanedioate
• Bis(1,1-dimethylethyl) 1,3-dithiolan-2-ylidenepropanedioate
• Propanedioic acid, 1,3-dithiolan-2-ylidene-, bis(1,1-dimethylethyl) ester
• ditert-butyl 2-(1,3-dithiolan-2-ylidene)propanedioate
• 50780-72-8
• DTXSID40198814

• Inchi： 1S/C14H22O4S2/c1-13(2,3)17-10(15)9(12-19-7-8-20-12)11(16)18-14(4,5)6/h7-8H2,1-6H3
• InChI Key： WKIPEGXLMCTGKP-UHFFFAOYSA-N
• SMILES： S1CCS/C/1=C(/C(=O)OC(C)(C)C)\C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.09606
• Monoisotopic Mass: 318.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.539
• PSA: 52.6